Cas no 1016521-87-1 (3-(5-amino-1,3,4-oxadiazol-2-yl)benzonitrile)

• Product Name: 3-(5-amino-1,3,4-oxadiazol-2-yl)benzonitrile
• CAS No: 1016521-87-1
• MF: C₉H₆N₄O
• MW: 186.170140743256
• CID: 1130171
• PubChem ID: 20116621
• Update Time: 2025-05-21

3-(5-amino-1,3,4-oxadiazol-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(5-amino-1,3,4-oxadiazol-2-yl)benzonitrile
• AC1Q534U
• ZINC19277976
• AG-B-93858
• CHEMBL2426233
• MCULE-6267613115
• CTK7C8450
• AKOS000155876
• F2158-1515
• AC1Q534U; ZINC19277976; AG-B-93858; CHEMBL2426233; MCULE-6267613115; CTK7C8450; AKOS000155876; F2158-1515;
• 1016521-87-1
• EN300-49708
• G28375
• Z285233762
• DTXSID30602672
• BDBM50440126
• CCG-309971

• Inchi： 1S/C9H6N4O/c10-5-6-2-1-3-7(4-6)8-12-13-9(11)14-8/h1-4H,(H2,11,13)
• InChI Key： NBSLHZOUTRJQPP-UHFFFAOYSA-N
• SMILES： O1C(N)=NN=C1C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 186.05416083g/mol
• Monoisotopic Mass: 186.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 88.7Ų

Additional information on 3-(5-amino-1,3,4-oxadiazol-2-yl)benzonitrile

Recent Advances in the Study of 3-(5-amino-1,3,4-oxadiazol-2-yl)benzonitrile (CAS: 1016521-87-1) in Chemical Biology and Pharmaceutical Research

The compound 3-(5-amino-1,3,4-oxadiazol-2-yl)benzonitrile (CAS: 1016521-87-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic compound, featuring an oxadiazole core, has been explored for its role in modulating various biological targets, including kinases and enzymes involved in critical cellular pathways. Recent studies have highlighted its utility as a versatile scaffold for drug discovery, particularly in the development of novel anticancer and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of 3-(5-amino-1,3,4-oxadiazol-2-yl)benzonitrile on protein kinases implicated in cancer progression. The researchers employed a combination of molecular docking and enzymatic assays to demonstrate its selective inhibition of specific kinase isoforms, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for further optimization in oncology drug development.

In addition to its kinase inhibitory properties, recent work has explored the compound's interactions with other biological targets. A preprint available on bioRxiv (2024) reported its activity against bacterial efflux pumps, indicating possible applications in addressing antibiotic resistance. The study utilized fluorescence-based assays and bacterial growth inhibition tests to validate its mechanism of action, opening new avenues for antimicrobial drug design.

The synthetic accessibility of 3-(5-amino-1,3,4-oxadiazol-2-yl)benzonitrile has also been a focus of recent research. A 2024 publication in Organic Process Research & Development detailed an improved synthetic route with higher yields and reduced environmental impact, employing green chemistry principles. This advancement is particularly significant for scaling up production for preclinical studies.

Looking forward, the unique structural features of this compound continue to inspire novel research directions. Computational studies predict several unexplored binding conformations with various therapeutic targets, while ongoing structure-activity relationship (SAR) studies aim to optimize its pharmacological profile. The compound's versatility as both a pharmacophore and a synthetic intermediate positions it as a valuable tool in medicinal chemistry.

In conclusion, 3-(5-amino-1,3,4-oxadiazol-2-yl)benzonitrile represents a promising scaffold in drug discovery with demonstrated activity across multiple therapeutic areas. Recent studies have significantly advanced our understanding of its biological activities and synthetic accessibility, warranting continued investigation. Future research directions may include combination therapy approaches, prodrug development, and exploration of its potential in neglected tropical diseases.